methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate

• IUPAC Name: methyl 4-[[4-(methylamino)-4-oxobutanoyl]amino]benzoate
• InChI: InChI=1S/C13H16N2O4/c1-14-11(16)7-8-12(17)15-10-5-3-9(4-6-10)13(18)19-2/h3-6H,7-8H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key: COPBDAYDALOXLJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCC(=O)NC1=CC=C(C=C1)C(=O)OC
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol

Description

Methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate, also known as MBOB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBOB is a member of the benzoate ester family and is used primarily in scientific research.

Mechanism of Action

The mechanism of action of methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer growth. methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of certain signaling pathways that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate has been shown to have significant biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of inflammation. methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate has been found to have low toxicity, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate is its low toxicity, which makes it a safe and effective compound for use in lab experiments. methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate. One area of focus could be the development of methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate-based therapies for the treatment of cancer and inflammatory diseases. Another area of focus could be the development of new synthesis methods for methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate that improve its solubility and purity. Additionally, further studies are needed to fully understand the mechanism of action of methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate and its potential applications in various fields of research.

Synthesis Methods

The synthesis of methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate involves the reaction of 4-amino benzoic acid with N-methyl glycine methyl ester to form the intermediate compound, which is then reacted with methyl chloroformate to yield methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate. The reaction is carried out under carefully controlled conditions to ensure high yield and purity.

Scientific Research Applications

Methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate has been extensively studied for its potential applications in various scientific fields. It has been found to have significant anti-inflammatory, analgesic, and anti-cancer properties. methyl 4-{[4-(methylamino)-4-oxobutanoyl]amino}benzoate has also been shown to inhibit the growth of certain types of cancer cells, making it a promising candidate for cancer therapy.